![molecular formula C19H23N3O3 B4995692 N,N-diethyl-4-[5-(4-nitrophenyl)-1,3-oxazolidin-2-yl]aniline](/img/structure/B4995692.png)
N,N-diethyl-4-[5-(4-nitrophenyl)-1,3-oxazolidin-2-yl]aniline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N,N-diethyl-4-[5-(4-nitrophenyl)-1,3-oxazolidin-2-yl]aniline, also known as DNO, is a synthetic compound that has gained interest in the scientific community due to its potential applications in various fields. DNO is a member of the oxazolidinone family, which has been extensively studied for their antibacterial activity. However, DNO has been found to possess unique properties that make it a promising candidate for use in scientific research.
Mechanism of Action
The mechanism of action of N,N-diethyl-4-[5-(4-nitrophenyl)-1,3-oxazolidin-2-yl]aniline involves the inhibition of bacterial protein synthesis by binding to the 50S ribosomal subunit. This prevents the formation of peptide bonds between amino acids, which is necessary for the synthesis of proteins in bacteria. This ultimately leads to the death of the bacterial cell.
Biochemical and Physiological Effects:
This compound has been found to have minimal toxicity in vitro and in vivo studies. It has been shown to have no significant effects on liver and kidney function, blood chemistry, or body weight. However, further studies are needed to determine the long-term effects of this compound on human health.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N,N-diethyl-4-[5-(4-nitrophenyl)-1,3-oxazolidin-2-yl]aniline in lab experiments is its broad-spectrum antibacterial activity. This makes it a useful tool in the study of bacterial infections and the development of new antibiotics. However, one limitation of using this compound is its high cost and difficulty in synthesis. This may limit its use in large-scale experiments.
Future Directions
There are several potential future directions for the use of N,N-diethyl-4-[5-(4-nitrophenyl)-1,3-oxazolidin-2-yl]aniline in scientific research. One potential application is in the development of new antibiotics for the treatment of bacterial infections. Another potential direction is in the study of the mechanism of action of this compound and its effects on bacterial protein synthesis. Additionally, this compound may have potential applications in the study of other diseases, such as cancer, due to its ability to inhibit protein synthesis.
Synthesis Methods
The synthesis of N,N-diethyl-4-[5-(4-nitrophenyl)-1,3-oxazolidin-2-yl]aniline involves the reaction of 4-nitrobenzaldehyde and N,N-diethylethylenediamine in the presence of acetic anhydride and triethylamine. The resulting product is then reacted with chloroacetyl chloride and sodium hydroxide to produce the oxazolidinone ring. The final step involves the reduction of the nitro group to an amino group using palladium on carbon and hydrogen gas.
Scientific Research Applications
N,N-diethyl-4-[5-(4-nitrophenyl)-1,3-oxazolidin-2-yl]aniline has been shown to have potential applications in various fields of scientific research. One of the most promising uses of this compound is in the development of new drugs. This compound has been found to exhibit activity against a wide range of bacterial strains, including those that are resistant to other antibiotics. This makes it a promising candidate for use in the treatment of bacterial infections.
properties
IUPAC Name |
N,N-diethyl-4-[5-(4-nitrophenyl)-1,3-oxazolidin-2-yl]aniline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O3/c1-3-21(4-2)16-9-7-15(8-10-16)19-20-13-18(25-19)14-5-11-17(12-6-14)22(23)24/h5-12,18-20H,3-4,13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKLBKECPTTUKNK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=CC=C(C=C1)C2NCC(O2)C3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.